Cas no 1204296-40-1 (6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid structure
1204296-40-1 structure
Product Name:6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
CAS No:1204296-40-1
MF:C13H11NO3
MW:229.231343507767
CID:5735001
PubChem ID:45496296
Update Time:2023-11-02

6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1204296-40-1
    • EN300-236505
    • F2130-0079
    • 6-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • 6-(2-methylphenyl)-2-oxo-1H-pyridine-3-carboxylic acid
    • AKOS010923860
    • 6-(2-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylicacid
    • 3-Pyridinecarboxylic acid, 1,2-dihydro-6-(2-methylphenyl)-2-oxo-
    • 6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • Inchi: 1S/C13H11NO3/c1-8-4-2-3-5-9(8)11-7-6-10(13(16)17)12(15)14-11/h2-7H,1H3,(H,14,15)(H,16,17)
    • InChI Key: AMPSYNCRWPTYQJ-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=CC=C(C2C=CC=CC=2C)N1

Computed Properties

  • Exact Mass: 229.07389321g/mol
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 497.4±45.0 °C(Predicted)
  • pka: 2.40±0.20(Predicted)

6-(2-Methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Pricemore >>

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